Cas no 106209-10-3 (N-(1-naphthalen-1-ylethyl)benzamide)

N-(1-naphthalen-1-ylethyl)benzamide structure
106209-10-3 structure
Product Name:N-(1-naphthalen-1-ylethyl)benzamide
CAS No:106209-10-3
MF:C19H17NO
MW:275.344384908676
CID:1173610
PubChem ID:4420232
Update Time:2025-04-20

N-(1-naphthalen-1-ylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-naphthalen-1-ylethyl)benzamide
    • Benzamide, N-[1-(1-naphthalenyl)ethyl]-
    • ACMC-20m9uq
    • AC1NA2MZ
    • AC1Q2BHJ
    • Oprea1_297546
    • Oprea1_499550
    • CTK0G3628
    • AKOS007984084
    • Benzamide, N-[1-(1-naphthalenyl)ethyl]-; ACMC-20m9uq; AC1NA2MZ; AC1Q2BHJ; Oprea1_297546; Oprea1_499550; CTK0G3628; AKOS007984084;
    • DTXSID30403101
    • N-[1-(naphthalen-1-yl)ethyl]benzamide
    • Z28862265
    • 106209-10-3
    • N-[1-(1-Naphthyl)ethyl]benzamide
    • N-(1-(Naphthalen-1-yl)ethyl)benzamide
    • 106145-06-6
    • Inchi: 1S/C19H17NO/c1-14(20-19(21)16-9-3-2-4-10-16)17-13-7-11-15-8-5-6-12-18(15)17/h2-14H,1H3,(H,20,21)
    • InChI Key: SWXCAPQLMYZZTK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC(C)C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 275.13111
  • Monoisotopic Mass: 275.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 4.90560
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